2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride

• IUPAC Name: 2-[3-(3,5-dimethylpiperidin-1-yl)propoxy]-3-methoxybenzaldehyde;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-14-10-15(2)12-19(11-14)8-5-9-22-18-16(13-20)6-4-7-17(18)21-3;/h4,6-7,13-15H,5,8-12H2,1-3H3;1H
• InChI Key: PJBUCJLCGZXIDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCCOC2=C(C=CC=C2OC)C=O)C.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride, also known as DMPP, is a chemical compound that has been widely used in scientific research due to its unique properties. DMPP is a potent activator of nicotinic acetylcholine receptors, which are important for neurotransmission in the brain and other parts of the nervous system. In

Mechanism of Action

2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride acts as an agonist of nicotinic acetylcholine receptors, which means that it binds to these receptors and activates them. This leads to an influx of calcium ions into the cell, which triggers a cascade of intracellular signaling events. The exact mechanism by which this compound activates these receptors is not fully understood, but it is thought to involve a conformational change in the receptor protein that allows for ion flow.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely related to its activation of nicotinic acetylcholine receptors. These effects include increased release of neurotransmitters such as dopamine and acetylcholine, improved cognitive function, and enhanced motor control. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride in lab experiments is its potency and selectivity for nicotinic acetylcholine receptors. This allows researchers to specifically target these receptors without affecting other neurotransmitter systems. However, one limitation of this compound is its short half-life, which can make it difficult to maintain a consistent level of receptor activation over time.

Future Directions

There are several future directions for research involving 2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride. One area of interest is the development of more potent and selective nicotinic acetylcholine receptor agonists that can be used as potential therapeutics for neurological and psychiatric disorders. Another direction is the investigation of the long-term effects of this compound on neuronal function and plasticity. Finally, the use of this compound in combination with other drugs or therapies may also be explored as a way to enhance its efficacy and reduce its limitations.
Conclusion
In conclusion, this compound is a unique chemical compound that has been widely used in scientific research to study the function of nicotinic acetylcholine receptors. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The continued investigation of this compound and its potential therapeutic applications could lead to significant advancements in the field of neuroscience.

Synthesis Methods

The synthesis of 2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride involves several steps, including the reaction of 3,5-dimethylpiperidine with 3-bromo-1-chloropropane to produce 3-(3,5-dimethyl-1-piperidinyl)propyl chloride. This intermediate is then reacted with 2-hydroxy-3-methoxybenzaldehyde in the presence of a base to yield this compound. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

2-[3-(3,5-dimethyl-1-piperidinyl)propoxy]-3-methoxybenzaldehyde hydrochloride has been used extensively in scientific research as a tool to study the function of nicotinic acetylcholine receptors. These receptors are involved in a wide range of physiological processes, including learning and memory, attention, and motor control. This compound has been used to investigate the role of these receptors in various animal models of neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.